Cas no 92071-57-3 (1-(oxolan-2-yl)ethan-1-amine)

• Product Name: 1-(oxolan-2-yl)ethan-1-amine
• CAS No: 92071-57-3
• MF: C₆H₁₃NO
• MW: 115.173521757126
• MDL: MFCD03419313
• CID: 1082123
• PubChem ID: 21843661
• Update Time: 2024-10-26

1-(oxolan-2-yl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(Tetrahydrofuran-2-yl)ethanamine
• 1-(oxolan-2-yl)ethanamine
• BBL037392
• MFCD03419313
• EN300-31109
• Z318730550
• STK348931
• AKOS005167220
• BS-12844
• BB 0237303
• D75138
• SCHEMBL2882789
• 1-(oxolan-2-yl)ethan-1-amine
• 1-tetrahydrofuran-2-ylethanamine
• 92071-57-3
• CS-0091427
• ALBB-001479
• 1-(2-Tetrahydrofuryl)ethanamine
• SY082684
• DB-088540
• (1R)-1-[(2R)-oxolan-2-yl]ethan-1-amine

• MDL： MFCD03419313
• Inchi： 1S/C6H13NO/c1-5(7)6-3-2-4-8-6/h5-6H,2-4,7H2,1H3
• InChI Key： WRDLTPMUGXTIAM-UHFFFAOYSA-N
• SMILES： O1CCCC1C(C)N

Computed Properties

• Exact Mass: 115.099714038g/mol
• Monoisotopic Mass: 115.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 74.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 35.2Ų

1-(oxolan-2-yl)ethan-1-amine Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT